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Compound of Interest

Compound Name:
(4-Bromophenyl)

methanesulfonate

CAS No.: 68574-35-6

Cat. No.: B1621078

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of (4-Bromophenyl)
methanesulfonate

A Note on Chemical Identity: The name "(4-Bromophenyl) methanesulfonate" can be

ambiguous. It may refer to the ester, 4-bromophenyl methanesulfonate (CAS 68574-35-6), or

the isomeric sulfonamide, N-(4-bromophenyl)methanesulfonamide (CAS 4284-50-8). Given the

profound importance of the sulfonamide moiety in therapeutic drug design, this guide will focus

on N-(4-Bromophenyl)methanesulfonamide. This compound serves as a valuable building

block for researchers in medicinal chemistry and drug development.

Core Physicochemical and Structural Properties
N-(4-Bromophenyl)methanesulfonamide is an organic compound featuring a methanesulfonyl

group bonded to the nitrogen of a 4-bromoaniline core.[1] This structure imparts a unique

combination of properties, making it a subject of interest for further chemical modification and

biological screening. The presence of the sulfonamide group allows it to act as a hydrogen

bond donor, a critical feature for molecular recognition at biological targets.[2]
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The key identifiers and physical properties are summarized below for quick reference.

Property Value Source(s)

CAS Number 4284-50-8 [3]

Molecular Formula C₇H₈BrNO₂S [1][3]

Molecular Weight 250.11 g/mol [1][3]

Appearance White to off-white solid/powder [3]

Melting Point 137-141 °C [3]

Boiling Point 333.0 ± 44.0 °C (Predicted) [3]

Density 1.711 ± 0.06 g/cm³ (Predicted) [3]

Solubility
Soluble in polar solvents like

water and alcohols
[1]

pKa 7.62 ± 0.10 (Predicted) [3]
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Caption: Molecular structure of N-(4-Bromophenyl)methanesulfonamide.

Spectroscopic Analysis
Spectroscopic data is crucial for the unambiguous identification and quality control of N-(4-

Bromophenyl)methanesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals. The methyl protons

(CH₃) of the methanesulfonyl group would appear as a sharp singlet, typically downfield due

to the electron-withdrawing nature of the SO₂ group. The aromatic protons on the para-

substituted ring will present as a classic AA'BB' system, appearing as two doublets. The N-H

proton will be a broad singlet, and its chemical shift can be variable depending on the solvent

and concentration.

¹³C NMR: The carbon NMR spectrum will show four signals for the aromatic carbons and one

for the methyl carbon.[4] The carbon attached to the bromine atom (ipso-carbon) is

influenced by the "heavy atom effect," which can cause an upfield shift compared to what

would be expected based on electronegativity alone.[5] The carbon attached to the nitrogen

will also be shifted. The remaining two aromatic carbons will have distinct chemical shifts,

and the methyl carbon will appear at the high-field end of the spectrum.

Infrared (IR) Spectroscopy
The IR spectrum provides key information about the functional groups present.[6]

N-H Stretch: A characteristic sharp to medium absorption band is expected in the region of

3200-3400 cm⁻¹, corresponding to the N-H stretching vibration of the sulfonamide.

S=O Stretches: Two strong absorption bands will be present, corresponding to the

asymmetric and symmetric stretching of the S=O bonds in the sulfonyl group. These typically

appear around 1350-1310 cm⁻¹ (asymmetric) and 1170-1140 cm⁻¹ (symmetric).[6]

Aromatic C-H and C=C Stretches: Standard absorptions for the aromatic ring will be

observed above 3000 cm⁻¹ (C-H) and in the 1600-1450 cm⁻¹ region (C=C).
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Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and provides fragmentation patterns. The

predicted monoisotopic mass is 248.9459 Da.[7] High-resolution mass spectrometry would

show the characteristic isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio),

resulting in two major peaks (M and M+2) of nearly equal intensity.

Synthesis Protocol
The most common and direct synthesis of N-(4-Bromophenyl)methanesulfonamide involves the

reaction of 4-bromoaniline with methanesulfonyl chloride.[1] This is a standard nucleophilic

substitution at the sulfonyl sulfur.
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Caption: General workflow for the synthesis of N-(4-Bromophenyl)methanesulfonamide.

Step-by-Step Methodology
Dissolution: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 4-

bromoaniline (1.0 eq.) in a suitable anhydrous solvent such as dichloromethane (DCM) or

tetrahydrofuran (THF).
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Addition of Base: Add a non-nucleophilic base, such as pyridine or triethylamine (1.1-1.2

eq.), to the solution. The purpose of the base is to neutralize the hydrochloric acid (HCl)

byproduct that is generated during the reaction, preventing it from protonating the starting

aniline and stopping the reaction.

Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is a crucial step to control

the exothermicity of the reaction upon adding the highly reactive sulfonyl chloride.

Addition of Sulfonyl Chloride: Add methanesulfonyl chloride (1.0-1.1 eq.) dropwise to the

stirred solution, ensuring the temperature remains low.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for several hours (typically 2-18 hours) until the reaction is complete, as

monitored by Thin Layer Chromatography (TLC).

Workup: Quench the reaction by adding water. If DCM is the solvent, transfer the mixture to

a separatory funnel. Wash the organic layer sequentially with a dilute acid (e.g., 1M HCl) to

remove excess base, followed by water and brine.

Isolation and Purification: Dry the organic layer over an anhydrous drying agent (e.g.,

Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure. The resulting

crude solid is typically purified by recrystallization from a suitable solvent system, such as

ethanol/water, to yield the pure N-(4-Bromophenyl)methanesulfonamide.

Applications in Research and Drug Development
The sulfonamide functional group is a well-established pharmacophore found in a wide range

of clinically approved drugs, including antibacterials, diuretics, and kinase inhibitors.[2] N-(4-

Bromophenyl)methanesulfonamide serves as a key intermediate and building block in the

synthesis of more complex, biologically active molecules.[8]

Scaffold for Library Synthesis: The bromine atom provides a reactive handle for further

functionalization via cross-coupling reactions, such as the Suzuki-Miyaura reaction.[9] This

allows for the rapid generation of a library of diverse analogs for structure-activity

relationship (SAR) studies.
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Potential Biological Activity: As a standalone molecule, it has been noted for potential

antibacterial or antitumor properties, though specific high-potency examples are part of

broader drug discovery programs.[1] Its derivatives are explored for a wide range of

therapeutic applications.[2]

Kinase Inhibitor Development: The N-arylsulfonamide motif is a common feature in many

kinase inhibitors, where it can form critical hydrogen bonds within the ATP-binding pocket of

the enzyme.[2][8] This compound provides a ready-made fragment for incorporation into

novel kinase inhibitor designs.

Safety and Handling
Proper handling of N-(4-Bromophenyl)methanesulfonamide is essential in a laboratory setting.

Based on available safety data, the compound presents the following hazards:

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[10]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume

hood.[11]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles,

and a lab coat.[11][12]

Handling: Avoid breathing dust. Avoid contact with skin and eyes. Wash hands thoroughly

after handling.[12][13]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12]

Always consult the specific Safety Data Sheet (SDS) provided by the supplier before handling

this chemical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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